N-{3-[(3-fluorobenzoyl)amino]phenyl}-2-furamide

• Molecular Formula: C18H13FN2O3
• Molecular Weight: 324.3 g/mol
• IUPAC Name: N-[3-[(3-fluorobenzoyl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C18H13FN2O3/c19-13-5-1-4-12(10-13)17(22)20-14-6-2-7-15(11-14)21-18(23)16-8-3-9-24-16/h1-11H,(H,20,22)(H,21,23)
• InChI Key: AQUJNKYZBXMLME-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)F)C(=O)NC2=CC(=CC=C2)NC(=O)C3=CC=CO3

Description

N-{3-[(3-fluorobenzoyl)amino]phenyl}-2-furamide, also known as TAK-659, is a small molecule inhibitor that targets Bruton's tyrosine kinase (BTK). BTK is a key signaling molecule in B-cell receptor (BCR) signaling, and its inhibition has been shown to be effective in the treatment of B-cell malignancies.

Mechanism of Action

N-{3-[(3-fluorobenzoyl)amino]phenyl}-2-furamide targets BTK, which is a key signaling molecule in BCR signaling. BTK plays a critical role in B-cell development and activation, and its dysregulation has been implicated in the development and progression of B-cell malignancies. By inhibiting BTK, N-{3-[(3-fluorobenzoyl)amino]phenyl}-2-furamide blocks BCR signaling, leading to the inhibition of B-cell proliferation and survival.
Biochemical and Physiological Effects:
N-{3-[(3-fluorobenzoyl)amino]phenyl}-2-furamide has been shown to inhibit BTK phosphorylation and downstream signaling pathways, leading to the inhibition of B-cell proliferation and survival. N-{3-[(3-fluorobenzoyl)amino]phenyl}-2-furamide has also been shown to induce apoptosis in B-cell malignancies. In addition, N-{3-[(3-fluorobenzoyl)amino]phenyl}-2-furamide has been shown to enhance the efficacy of other BTK inhibitors, such as ibrutinib.

Advantages and Limitations for Lab Experiments

One advantage of N-{3-[(3-fluorobenzoyl)amino]phenyl}-2-furamide is its specificity for BTK, which may reduce off-target effects. However, N-{3-[(3-fluorobenzoyl)amino]phenyl}-2-furamide may have limited efficacy in patients with mutations in BTK or downstream signaling pathways. In addition, N-{3-[(3-fluorobenzoyl)amino]phenyl}-2-furamide may have limited efficacy in patients with CLL who have received prior treatment with other BTK inhibitors.

Future Directions

For research on N-{3-[(3-fluorobenzoyl)amino]phenyl}-2-furamide include clinical trials to evaluate its efficacy and safety in patients with B-cell malignancies. In addition, further preclinical studies are needed to elucidate the optimal dosing and combination strategies for N-{3-[(3-fluorobenzoyl)amino]phenyl}-2-furamide. Finally, studies are needed to evaluate the potential of N-{3-[(3-fluorobenzoyl)amino]phenyl}-2-furamide in other B-cell malignancies, such as Waldenström macroglobulinemia and multiple myeloma.

Synthesis Methods

The synthesis of N-{3-[(3-fluorobenzoyl)amino]phenyl}-2-furamide involves several steps, including the reaction of 3-fluorobenzoic acid with 4-aminophenol to form 3-fluoro-N-(4-hydroxyphenyl)benzamide, which is then reacted with furfurylamine to form N-{3-[(3-fluorobenzoyl)amino]phenyl}-2-furamide.

Scientific Research Applications

N-{3-[(3-fluorobenzoyl)amino]phenyl}-2-furamide has been extensively studied in preclinical models and has shown promising results in the treatment of B-cell malignancies, including chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and diffuse large B-cell lymphoma (DLBCL). N-{3-[(3-fluorobenzoyl)amino]phenyl}-2-furamide has also been shown to enhance the efficacy of other BTK inhibitors, such as ibrutinib.